Cas no 2228369-70-6 (4-3-(methoxymethyl)furan-2-ylbutan-2-ol)

• Product Name: 4-3-(methoxymethyl)furan-2-ylbutan-2-ol
• CAS No: 2228369-70-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6042613
• PubChem ID: 165670866
• Update Time: 2025-05-28

4-3-(methoxymethyl)furan-2-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(methoxymethyl)furan-2-ylbutan-2-ol
• 4-[3-(methoxymethyl)furan-2-yl]butan-2-ol
• 2228369-70-6
• EN300-1774270

• Inchi： 1S/C10H16O3/c1-8(11)3-4-10-9(7-12-2)5-6-13-10/h5-6,8,11H,3-4,7H2,1-2H3
• InChI Key： KFTZDXBJOCSEMV-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CCC(C)O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.6Ų

Additional information on 4-3-(methoxymethyl)furan-2-ylbutan-2-ol

Comprehensive Overview of 4-3-(methoxymethyl)furan-2-ylbutan-2-ol (CAS No. 2228369-70-6)

In the realm of organic chemistry, 4-3-(methoxymethyl)furan-2-ylbutan-2-ol (CAS No. 2228369-70-6) stands out as a compound of significant interest due to its unique structural properties and potential applications. This furan derivative is characterized by a methoxymethyl group attached to a furan ring, which is further linked to a butan-2-ol moiety. Such a configuration imparts distinct chemical reactivity and functional versatility, making it a subject of ongoing research in synthetic chemistry and material science.

The growing demand for bio-based chemicals and sustainable materials has spurred interest in furan-containing compounds like 4-3-(methoxymethyl)furan-2-ylbutan-2-ol. Researchers are exploring its potential as a building block for polymers, pharmaceuticals, and flavor and fragrance applications. Its methoxymethyl group enhances solubility and stability, which is crucial for industrial processes. Additionally, the compound's furan backbone aligns with the trend toward green chemistry, as furans are often derived from renewable resources like biomass.

One of the most frequently searched questions about 4-3-(methoxymethyl)furan-2-ylbutan-2-ol revolves around its synthesis methods. Current literature highlights pathways involving catalytic hydrogenation of furan precursors or Grignard reactions to introduce the butan-2-ol chain. Another hot topic is its potential role in drug discovery, where the furan moiety is known to exhibit bioactive properties. This has led to investigations into its antimicrobial and anti-inflammatory effects, though further studies are needed to validate these claims.

From an SEO perspective, keywords such as "furan derivatives applications," "methoxymethyl furan synthesis," and "CAS 2228369-70-6 uses" are highly relevant. These terms reflect user intent, particularly among chemists and industry professionals seeking specialty chemicals. The compound's compatibility with biodegradable polymers also ties into the broader discourse on environmental sustainability, a trending topic in both academic and commercial circles.

In summary, 4-3-(methoxymethyl)furan-2-ylbutan-2-ol (CAS No. 2228369-70-6) represents a promising candidate for diverse applications, from material science to pharmaceutical research. Its structural features, combined with the shift toward eco-friendly chemistry, position it as a compound worthy of continued exploration. As interest in renewable feedstocks grows, this furan-based molecule may play a pivotal role in shaping future innovations.